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Compound of Interest

Compound Name: Dansylcadaverine

Cat. No.: B154855

Dansylcadaverine is an autofluorescent probe widely used in cellular biology to label
autophagic vacuoles.[1][2][3] As with any laboratory chemical, its proper handling and disposal
are paramount to ensure the safety of personnel and the protection of the environment. This
guide provides essential safety information and a step-by-step procedure for the appropriate
disposal of Dansylcadaverine.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Dansylcadaverine is
fundamental to safe handling and disposal.

Property Value

N-(5-Aminopentyl)-5-
Synonyms dimethylaminonaphthalene-1-sulfonamide,

Monodansyl cadaverine

Molecular Formula C17H25N302S[4]

Molecular Weight 335.46 g/mol

Form Powder

Solubility Soluble in Methanol (10 mg/mL), DMSO, and

acetic acid.[2] Insoluble in water.[3]

Storage Temperature -20°C
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Hazard Identification and Safety Precautions

Dansylcadaverine is classified with the following hazards:
o Causes skin irritation (H315)

o Causes serious eye irritation (H319)

o May cause respiratory irritation (H335)

Personal Protective Equipment (PPE): When handling Dansylcadaverine, it is crucial to use
appropriate personal protective equipment:

Gloves: Inspect gloves prior to use and dispose of contaminated gloves after use in
accordance with applicable laws and good laboratory practices.

Eye Protection: Wear safety glasses or goggles.

Respiratory Protection: Use a dust mask (type N95 or equivalent).[5]

Lab Coat: A lab coat should be worn to prevent skin contact.

Step-by-Step Disposal Procedure

The primary directive for the disposal of Dansylcadaverine is to entrust it to an approved
waste disposal company. Do not dispose of this chemical into drains or the environment.

1. Waste Collection:

» Solid Waste: Collect unused Dansylcadaverine powder and any materials heavily
contaminated with the solid (e.g., weighing paper, contaminated tips) in a clearly labeled,
sealed container.

e Liquid Waste: Solutions containing Dansylcadaverine should be collected in a separate,
labeled, and sealed waste container. Do not mix with other waste streams unless
compatible.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b154855?utm_src=pdf-body
https://www.benchchem.com/product/b154855?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/sigma/30432
https://www.benchchem.com/product/b154855?utm_src=pdf-body
https://www.benchchem.com/product/b154855?utm_src=pdf-body
https://www.benchchem.com/product/b154855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into
contact with Dansylcadaverine should be collected in a designated, sealed waste bag or
container.

2. Labeling:

o All waste containers must be clearly and accurately labeled as "Hazardous Waste" and
include the full chemical name: "Dansylcadaverine”.

« Indicate the primary hazards: "Irritant".
3. Storage:

o Store the sealed waste containers in a designated, secure hazardous waste accumulation
area.

o Ensure the storage area is well-ventilated.
4. Disposal:

» Arrange for the collection of the hazardous waste by a licensed and approved waste disposal
company.

e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for
Dansylcadaverine.

The following diagram illustrates the logical workflow for the proper disposal of
Dansylcadaverine.
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Caption: Workflow for the proper disposal of Dansylcadaverine waste.

Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation. Avoid generating
dust. For dry spills, carefully collect the material and place it in a sealed container for disposal.
Clean the affected area thoroughly. Do not allow the product to enter drains.

This information is intended as a guide and should be supplemented by a thorough review of
the Safety Data Sheet (SDS) and in-house safety protocols. Always adhere to local, state, and

federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]
e 2. caymanchem.com [caymanchem.com]
¢ 3. selleckchem.com [selleckchem.com]

e 4. Monodansylcadaverine | C17H25N302S | CID 4247 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. X)L XN BioReagent, suitable for fluorescence, 299.0% (HPLC) | Sigma-
Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Proper Disposal of Dansylcadaverine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154855#dansylcadaverine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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